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Welcome to the technical support center for synthetic organic chemistry. This guide is designed

for researchers, scientists, and drug development professionals who are working with or

planning the bromination of 3,5-dimethylbenzonitrile. My goal is to provide you with not just

protocols, but the underlying chemical logic to anticipate challenges, troubleshoot effectively,

and optimize your reaction outcomes. This is a living document, structured in a question-and-

answer format to address the practical issues you may encounter in the lab.

Part 1: Frequently Asked Questions (FAQs) - The
Core Reaction
This section addresses the most common initial questions regarding the electrophilic

bromination of 3,5-dimethylbenzonitrile.

Q1: What is the expected major product from the
bromination of 3,5-dimethylbenzonitrile, and why?
Answer: The expected and desired major product is 4-bromo-3,5-dimethylbenzonitrile[1][2]

[3]. The high regioselectivity of this reaction is a classic example of concerted directing effects
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in electrophilic aromatic substitution (EAS).

The Causality Behind the Selectivity: The substitution pattern on the aromatic ring is governed

by the electronic properties of the existing substituents:

Two Methyl (-CH₃) Groups: These are alkyl groups, which are electron-donating through an

inductive effect. They are classified as activating groups and are ortho, para-directors.[4][5]

This means they increase the nucleophilicity of the benzene ring and direct incoming

electrophiles to the positions ortho and para relative to themselves.

One Nitrile (-CN) Group: The nitrile group is strongly electron-withdrawing through both

induction and resonance. It is a deactivating group and a meta-director.[4][6][7]

When we map these effects onto the 3,5-dimethylbenzonitrile structure, the C4 position is ortho

to both activating methyl groups and meta to the deactivating nitrile group. This convergence of

directing effects makes the C4 position the most electron-rich and therefore the most reactive

site for electrophilic attack. The other available positions (C2 and C6) are ortho to the

deactivating nitrile group, which significantly disfavors substitution at those sites.

Caption: Regioselectivity in the bromination of 3,5-dimethylbenzonitrile.

Part 2: Troubleshooting Guide - When Reactions
Deviate
Even well-understood reactions can yield unexpected results. This section is formatted to

address specific problems you might observe during your experiment.

Problem 1: My TLC/LC-MS shows a second major
product with a mass corresponding to a
monobrominated isomer, but it's not the expected 4-
bromo product.
Possible Cause & Solution: You are likely observing benzylic bromination, where a hydrogen

on one of the methyl groups is substituted by bromine instead of a hydrogen on the aromatic

ring. This results in the formation of 3-(bromomethyl)-5-methylbenzonitrile.
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Causality: This side reaction occurs via a free-radical mechanism, which competes with the

desired electrophilic aromatic substitution (EAS) pathway.[8][9][10] Free-radical bromination is

favored under specific conditions, often inadvertently introduced.

Radical Initiators: Exposure to UV light or the presence of radical initiators (like AIBN or

peroxides) will strongly promote the benzylic bromination pathway.[11][12]

Reagent Choice: N-Bromosuccinimide (NBS) is a reagent commonly used for benzylic

bromination, especially in non-polar solvents like CCl₄ and with a radical initiator.[10][13] If

you are using NBS, you are likely favoring this side reaction.

Absence of a Lewis Acid: The desired EAS reaction requires a Lewis acid catalyst (e.g.,

FeBr₃, AlBr₃) to polarize the Br-Br bond, making the bromine a potent electrophile (formally

"Br⁺").[14][15] Without this catalyst, the free-radical pathway can dominate.

Troubleshooting Protocol:

Confirm Reagents: For EAS, use molecular bromine (Br₂) with a catalytic amount of iron (Fe)

powder or iron(III) bromide (FeBr₃). Avoid using NBS unless you specifically want benzylic

bromination.

Control Reaction Environment: Conduct the reaction in the dark by wrapping the flask in

aluminum foil to prevent photochemical initiation of radical chain reactions.

Solvent Choice: Use a suitable solvent for EAS, such as dichloromethane (DCM),

chloroform, or acetic acid. Avoid non-polar solvents like carbon tetrachloride (CCl₄) which are

commonly used for radical reactions.

Table 1: Comparison of Reaction Conditions
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Feature
Desired: Electrophilic

Aromatic Substitution

Side Reaction: Free-Radical

Bromination

Bromine Source Br₂
N-Bromosuccinimide (NBS) or

Br₂

Catalyst/Initiator Lewis Acid (e.g., FeBr₃, AlCl₃)
UV light or Radical Initiator

(e.g., AIBN, (PhCO)₂O₂)

Solvent
Dichloromethane, Acetic Acid,

Chloroform

Carbon Tetrachloride (CCl₄),

Benzene

Environment Dark Light (photochemical initiation)

Product
4-Bromo-3,5-

dimethylbenzonitrile

3-(Bromomethyl)-5-

methylbenzonitrile

Problem 2: My mass spectrum shows peaks
corresponding to dibrominated and even tribrominated
products.
Possible Cause & Solution: You are observing over-bromination. While the two methyl groups

strongly direct the first bromine to the C4 position, they still activate the ring towards further

substitution, particularly at the C2 and C6 positions.

Causality: The product, 4-bromo-3,5-dimethylbenzonitrile, is still an activated aromatic ring. If

excess brominating agent is present or the reaction conditions are too harsh (high temperature,

long reaction time), a second electrophilic substitution can occur to yield primarily 2,4-dibromo-

3,5-dimethylbenzonitrile.

Troubleshooting Protocol:

Stoichiometry is Key: Carefully control the stoichiometry. Use 1.0 to 1.05 equivalents of

bromine relative to your starting material. Avoid large excesses. A slow, dropwise addition of

the bromine solution can help maintain a low concentration and improve selectivity.

Monitor the Reaction: Use Thin Layer Chromatography (TLC) or Liquid Chromatography

(LC) to monitor the consumption of the starting material. Stop the reaction as soon as the
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starting material is consumed to prevent the formation of the dibrominated product.

Temperature Control: Run the reaction at a lower temperature. Start at 0 °C and allow it to

slowly warm to room temperature. Overheating can provide the activation energy needed for

the less favorable second bromination.[16]

Problem 3: My product's IR and NMR spectra are
inconsistent with a nitrile. I see evidence of an amide or
a carboxylic acid.
Possible Cause & Solution: The nitrile group has undergone hydrolysis to a primary amide (-

CONH₂) or a carboxylic acid (-COOH).

Causality: The bromination of benzene with Br₂ and a Lewis acid catalyst generates hydrogen

bromide (HBr) as a byproduct.[14] In the presence of even trace amounts of water (from

solvents, reagents, or atmospheric moisture), the strongly acidic HBr can catalyze the

hydrolysis of the nitrile.[17][18] This process can occur in two stages: nitrile to amide, and then

amide to carboxylic acid, with the latter often requiring harsher conditions (e.g., heat).[19][20]

[21]

Troubleshooting Protocol:

Ensure Anhydrous Conditions: Use dry solvents and glassware. If possible, run the reaction

under an inert atmosphere (e.g., nitrogen or argon) to exclude atmospheric moisture.

Purify Reagents: Ensure your starting material and solvents are free of significant water

content. Commercial anhydrous solvents are recommended.

Aqueous Work-up: During the work-up, quench the reaction by pouring it into a cold, basic

solution (e.g., saturated sodium bicarbonate or sodium bisulfite solution). This will neutralize

the HBr catalyst, preventing further hydrolysis, and also react with any excess bromine.
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Troubleshooting Workflow for Unexpected Products

Reaction Complete.
Analyze Crude Product

(TLC, LC-MS, NMR)

Unexpected Product(s) Detected

Identify Side Product Structure

Benzylic Bromide
(e.g., 3-(bromomethyl)-...)

Over-bromination
(e.g., 2,4-dibromo-...)

Hydrolysis Product
(Amide or Carboxylic Acid)

Cause: Radical Pathway
(Light, NBS, No Lewis Acid) Cause: Excess Reagent / Harsh Conditions Cause: Water + Acid (HBr) Byproduct

Solution:
- Use Br₂/FeBr₃
- Run in Dark

Solution:
- Use ~1.0 eq. Br₂
- Monitor by TLC

- Control Temperature

Solution:
- Use Anhydrous Conditions

- Basic Quench

Click to download full resolution via product page

Caption: A logical workflow for troubleshooting common side products.

Part 3: Experimental Protocol Example
This protocol is a self-validating system, incorporating checkpoints to ensure success.
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Synthesis of 4-Bromo-3,5-dimethylbenzonitrile
Setup: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add

3,5-dimethylbenzonitrile (e.g., 5.00 g, 1.0 eq). Dissolve the starting material in anhydrous

dichloromethane (DCM, 25 mL) under a nitrogen atmosphere. Cool the flask to 0 °C in an ice

bath and wrap it in aluminum foil.

Catalyst Addition: Carefully add iron(III) bromide (FeBr₃, ~0.05 eq) to the stirred solution.

Bromine Addition: In a separate, dry dropping funnel, prepare a solution of bromine (Br₂,

1.05 eq) in anhydrous DCM (10 mL). Add this solution dropwise to the reaction mixture over

30 minutes, ensuring the internal temperature does not rise above 5 °C.

Reaction & Monitoring (Checkpoint): After the addition is complete, allow the reaction to stir

at 0 °C for 1 hour, then let it warm to room temperature. Monitor the reaction progress by

TLC (e.g., using a 9:1 Hexanes:Ethyl Acetate eluent) every 30-60 minutes. The reaction is

complete when the starting material spot is no longer visible.

Quench: Once complete, slowly pour the reaction mixture into a beaker containing a cold,

stirred solution of saturated aqueous sodium bisulfite (NaHSO₃, 50 mL) to neutralize excess

bromine and HBr. The reddish-brown color should disappear.

Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the

organic layer sequentially with saturated aqueous sodium bicarbonate (NaHCO₃, 2 x 25 mL)

and brine (25 mL).

Isolation: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and

concentrate the solvent under reduced pressure to yield the crude product.

Purification: The crude solid can be purified by recrystallization (e.g., from ethanol or a

hexane/ethyl acetate mixture) to afford pure 4-bromo-3,5-dimethylbenzonitrile as a solid.

References
3,5-Dimethyl-4-bromobenzonitrile - ChemBK. (2024). Provides information on the

preparation of 4-bromo-3,5-dimethylbenzonitrile from 3,5-dimethylbenzonitrile. [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b1278920/docs?utm_src=pdf-body#technical-support-center-bromination-of-3-5-dimethylbenzonitrile
https://www.benchchem.com/product/b1278920/docs?utm_src=pdf-body#technical-support-center-bromination-of-3-5-dimethylbenzonitrile
https://www.benchchem.com/product/b1278920/docs?utm_src=pdf-body#technical-support-center-bromination-of-3-5-dimethylbenzonitrile
https://www.chembk.com/en/chem/3,5-Dimethyl-4-bromobenzonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278920?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Determining Directing Effects in Electrophilic Aromatic Substitutions - YouTube. (2023).

Explains the directing effects of various functional groups in EAS, including cyano groups.

[Link]

Benzylic Bromination - Chemistry Steps. (n.d.). Details the mechanism and conditions for

benzylic bromination using NBS. [Link]

NBS Benzylic Bromination of Alkylbenzene Compounds - YouTube. (2014). Video tutorial on

the selective bromination of benzylic positions using NBS. [Link]

Substituent Effects on the EAS Reaction - Chemistry LibreTexts. (2020). Discusses how

electron-donating and electron-withdrawing groups influence the rate and regioselectivity of

EAS reactions. [Link]

Hydrolysis of nitriles - Chemistry LibreTexts. (2020). Covers the mechanism of acid- and

base-catalyzed hydrolysis of nitriles to amides and carboxylic acids. [Link]

Directing Effects of the Substituents on EAS – Organic Chemistry II - KPU Pressbooks.

(n.d.). Explains how substituents direct incoming electrophiles to ortho, para, or meta

positions. [Link]

Hydrolysis of nitriles | Organic Chemistry II - Lumen Learning. (n.d.). Provides an overview of

the conversion of nitriles to carboxylic acids and amides. [Link]

Electrophilic Aromatic Substitution Mechanism - Master Organic Chemistry. (2017).

Discusses ortho-, para-, and meta-directing effects with examples. [Link]

Hydrolysis of Nitriles - Organic Chemistry Tutor. (n.d.). Details the mechanisms for both

acidic and basic hydrolysis of nitriles. [Link]

hydrolysis of nitriles - Chemguide. (n.d.). Explains the practical aspects of hydrolyzing nitriles

under acidic and alkaline conditions. [Link]

Directing Effects | ChemTalk. (n.d.). An introduction to directing effects in electrophilic

aromatic substitution. [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.youtube.com/watch?v=wugLqIEt51E
https://www.chemistrysteps.com/benzylic-bromination/
https://www.youtube.com/watch?v=s-u1D0tVjD4
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(McMurry)/18%3A_Aromatic_Substitution_Reactions/18.06%3A_Substituent_Effects_on_the_EAS_Reaction
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry(Morsch_et_al.)/21%3A_Carboxylic_Acid_Derivatives_-_Nucleophilic_Acyl_Substitution/21.05%3A_Hydrolysis_of_nitriles
https://kpu.pressbooks.pub/organicchemistry/chapter/5-2-directing-effects-of-the-substituents-on-eas/
https://courses.lumenlearning.com/suny-potsdam-organic-chemistry-2/chapter/hydrolysis-of-nitriles-2/
https://www.masterorganicchemistry.com/2017/11/09/electrophilic-aromatic-substitution-mechanism/
https://www.organic-chemistry-tutor.com/topic/hydrolysis-of-nitriles/
https://www.chemguide.co.uk/organicprops/nitriles/hydrolysis.html
https://chemistrytalk.org/directing-effects-eas/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278920?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Converting Nitriles to Amides - Chemistry Steps. (n.d.). Discusses the challenges of stopping

nitrile hydrolysis at the amide stage. [Link]

Allylic and Benzylic Bromination with NBS - Chad's Prep®. (n.d.). Covers the use of NBS for

allylic and benzylic bromination. [Link]

Benzylic Bromination of Aromatic Compounds - Chemistry LibreTexts. (2023). Describes the

radical mechanism for bromination at the benzylic position. [Link]

Benzylic Bromination with NBS - Chad's Prep®. (n.d.). Video explanation of benzylic

bromination. [Link]

Electrophilic Aromatic Substitution Reactions - Bromination - Chemistry LibreTexts. (2022).

Details the general mechanism for the electrophilic bromination of benzene. [Link]

Now You See Me, Now You Don't- a Judicious Work-Around for Over-Bromination at

Benzylic Carbon - Scientific Update. (2022). Discusses the challenges of controlling over-

halogenation in bromination reactions. [Link]

Electrophilic aromatic brominations of 3-hydroxybenzonitrile and 3-methoxy-benzaldehyde...

- ResearchGate. (n.d.). Research on the regioselectivity of bromination on substituted

benzonitriles. [Link]

4-Bromo-3,5-dimethyl-benzonitrile, CAS No. 75344-77-3 - iChemical. (n.d.). Product and

purchasing information. [Link]

Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental

Verification - PMC - PubMed Central. (n.d.). A study on predicting regioselectivity in

electrophilic aromatic bromination. [Link]

Photochemical Bromination of 2,5‐Dimethylbenzoic Acid... - Wiley Online Library. (n.d.). A

research article describing side products in a related benzylic bromination reaction. [Link]

N-Bromosuccinimide in Acetonitrile: A Mild and Regiospecific Nuclear Brominating Reagent...

- ACS Publications. (n.d.). Discusses the use of NBS for nuclear vs. benzylic bromination

based on solvent choice. [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.chemistrysteps.com/converting-nitriles-to-amides/
https://www.chadsprep.com/chads-organic-chemistry-videos/allylic-and-benzylic-bromination-with-nbs/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/11%3A_Radical_Reactions/11.10%3A_Benzylic_Bromination_of_Aromatic_Compounds
https://www.chadsprep.com/chads-organic-chemistry-videos/18-4b-benzylic-bromination-with-nbs/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Book%3A_Organic_Chemistry_with_a_Biological_Emphasis_v2.0(Soderberg)/16%3A_Electrophilic_Aromatic_Substitution/16.01%3A_Electrophilic_Aromatic_Substitution_Reactions_-_Bromination
https://www.scientificupdate.com/articles/now-you-see-me-now-you-dont-a-judicious-work-around-for-over-bromination-at-benzylic-carbon/
https://www.researchgate.net/publication/368521798_Electrophilic_aromatic_brominations_of_3-hydroxybenzonitrile_and_3-methoxy-benzaldehyde_A_combined_theoretical_and_experimental_study
https://www.ichemical.com/product/4-bromo-3-5-dimethyl-benzonitrile-cas-no-75344-77-3-1111000
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6222329/
https://onlinelibrary.wiley.com/doi/10.1002/cptc.202100257
https://pubs.acs.org/doi/10.1021/jo00115a050
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278920?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactions on the “Benzylic” Carbon: Bromination And Oxidation - Master Organic Chemistry.

(2018). Provides a detailed explanation of reactions occurring at the benzylic position. [Link]

Substitution Reactions of Benzene and Other Aromatic Compounds - MSU chemistry. (n.d.).

Overview of electrophilic aromatic substitution mechanisms and substituent effects. [Link]

Bromoarene synthesis by bromination or substitution - Organic Chemistry Portal. (n.d.). A

collection of methods for the synthesis of bromoarenes. [Link]

Structural effects on the bromination rate and selectivity... - RSC Publishing. (2021).

Discusses steric and electronic effects on the rate and selectivity of aromatic bromination.

[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chembk.com [chembk.com]

2. 4-Bromo-3,5-dimethylbenzonitrile | 75344-77-3 | FB31344 [biosynth.com]

3. 4-Bromo-3,5-dimethylbenzonitrile | 75344-77-3 [sigmaaldrich.cn]

4. chem.libretexts.org [chem.libretexts.org]

5. 5.2 Directing Effects of the Substituents on EAS – Organic Chemistry II
[kpu.pressbooks.pub]

6. m.youtube.com [m.youtube.com]

7. masterorganicchemistry.com [masterorganicchemistry.com]

8. Benzylic Bromination - Chemistry Steps [chemistrysteps.com]

9. m.youtube.com [m.youtube.com]

10. masterorganicchemistry.com [masterorganicchemistry.com]

11. 10.3 Allylic and Benzylic Bromination with NBS - Chad's Prep® [chadsprep.com]

12. Benzylic Bromination with NBS - Chad's Prep® [chadsprep.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.masterorganicchemistry.com/2018/06/13/reactions-on-the-benzylic-carbon-bromination-and-oxidation/
https://www2.chemistry.msu.edu/faculty/reusch/virttxtjml/benzrx1.htm
https://www.organic-chemistry.org/synthesis/C-Br/bromoarenes.shtm
https://pubs.rsc.org/en/content/articlelanding/2021/cp/d1cp02157a
https://www.benchchem.com/product/b1278920?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chembk.com/en/chem/3,5-Dimethyl-4-bromobenzonitrile
https://www.biosynth.com/p/FB31344/75344-77-3-4-bromo-35-dimethylbenzonitrile
https://www.sigmaaldrich.cn/CN/zh/product/bldpharmatech/bl3h1f1c9c39?context=bbe
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(Wade)_Complete_and_Semesters_I_and_II/Map%3A_Organic_Chemistry_(Wade)/18%3A_Reactions_of_Aromatic_Compounds/18.06%3A_Substituent_Effects_on_the_EAS_Reaction
https://kpu.pressbooks.pub/organicchemistry2/chapter/5-2-directing-effects-of-the-substituents-on-eas/
https://kpu.pressbooks.pub/organicchemistry2/chapter/5-2-directing-effects-of-the-substituents-on-eas/
https://m.youtube.com/watch?v=0Y8a-sDuBNA
https://www.masterorganicchemistry.com/2017/11/09/electrophilic-aromatic-substitution-the-mechanism/
https://www.chemistrysteps.com/benzylic-bromination/
https://m.youtube.com/watch?v=U2ra33wZzjc
https://www.masterorganicchemistry.com/2018/06/13/reactions-on-the-benzylic-carbon-bromination-and-oxidation/
https://www.chadsprep.com/chads-organic-chemistry-videos/allylic-bromination-nbs/
https://www.chadsprep.com/chads-organic-chemistry-videos/benzylic-bromination-with-nbs/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278920?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


13. chem.libretexts.org [chem.libretexts.org]

14. chem.libretexts.org [chem.libretexts.org]

15. Aromatic Reactivity [www2.chemistry.msu.edu]

16. scientificupdate.com [scientificupdate.com]

17. chem.libretexts.org [chem.libretexts.org]

18. 21.5. Hydrolysis of nitriles | Organic Chemistry II [courses.lumenlearning.com]

19. organicchemistrytutor.com [organicchemistrytutor.com]

20. chemguide.co.uk [chemguide.co.uk]

21. Converting Nitriles to Amides - Chemistry Steps [chemistrysteps.com]

To cite this document: BenchChem. [Technical Support Center: Bromination of 3,5-
Dimethylbenzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278920/docs#technical-support-center-bromination-
of-3-5-dimethylbenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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